5-(4-Hydroxymethylphenyl)-3-methylphenol, 95%

• IUPAC Name: 3-[4-(hydroxymethyl)phenyl]-5-methylphenol
• InChI: InChI=1S/C14H14O2/c1-10-6-13(8-14(16)7-10)12-4-2-11(9-15)3-5-12/h2-8,15-16H,9H2,1H3
• InChI Key: XLRXEDDLDBIGQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)O)C2=CC=C(C=C2)CO
• Molecular Formula: C14H14O2
• DSSTOX Substance ID: DTXSID30683729
• Molecular Weight: 214.26 g/mol
• CAS RN: 1261933-86-1

Description

5-(4-Hydroxymethylphenyl)-3-methylphenol, 95% (hereafter referred to as 4-HMP) is an aromatic compound with a wide range of uses in the fields of chemistry and biochemistry. It is a phenolic compound that can be synthesized in a variety of ways, and has been used for decades in laboratory experiments. 4-HMP has many biochemical and physiological effects, and is a useful tool for researchers in the fields of biology and biochemistry.

Scientific Research Applications

4-HMP has been used in a wide range of scientific research applications. It has been used in experiments to study the effects of polyphenols on cell growth and proliferation, as well as to study the effects of polyphenols on gene expression. It has also been used to study the effects of polyphenols on the structure and function of proteins. Additionally, 4-HMP has been used to study the effects of polyphenols on the metabolism of fatty acids, and to study the effects of polyphenols on the immune system.

Mechanism of Action

4-HMP has been found to interact with a variety of proteins, including enzymes and receptors. It has been shown to activate certain enzymes, such as tyrosine kinase, and to inhibit others, such as cyclooxygenase-2. Additionally, 4-HMP has been found to interact with receptors, such as the estrogen receptor, the androgen receptor, and the progesterone receptor.
Biochemical and Physiological Effects
4-HMP has been found to have a variety of biochemical and physiological effects. It has been found to have antioxidant, anti-inflammatory, and anti-cancer effects. Additionally, 4-HMP has been found to have beneficial effects on blood pressure, cholesterol levels, and glucose metabolism.

Advantages and Limitations for Lab Experiments

The use of 4-HMP in laboratory experiments has several advantages and limitations. One advantage is that 4-HMP can be synthesized relatively easily and quickly, and is available in high purity. Additionally, 4-HMP is relatively inexpensive and can be stored for long periods of time. However, the use of 4-HMP in laboratory experiments is limited by its low solubility in water, and its tendency to undergo oxidation.

Future Directions

There are several potential future directions for the use of 4-HMP in scientific research. One potential direction is to explore its potential use as a therapeutic agent for treating various diseases, such as cancer and cardiovascular disease. Additionally, further research could be conducted to better understand the mechanisms of action of 4-HMP, and to explore its potential applications in other fields, such as food science and agriculture. Finally, further research could be conducted to explore the potential interactions between 4-HMP and other compounds, and to explore potential synergistic effects.

Synthesis Methods

4-HMP can be synthesized by the reaction of 4-hydroxybenzaldehyde with 3-methylphenol in an acidic medium. This reaction is catalyzed by a strong acid such as sulfuric acid, and yields 4-HMP in 95% purity. The reaction is often carried out at temperatures ranging from 70-80°C. The reaction is usually complete after 2-3 hours, and the product can be isolated by filtration and recrystallization.